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Compound of Interest

Compound Name: Chromium chromate (H2CrO4)

Cat. No.: B15473665

A comprehensive guide to the spectrophotometric determination of hexavalent chromium
[Cr(VD] in chromic acid solutions, offering a comparative analysis of various analytical methods.
This document provides researchers, scientists, and drug development professionals with
detailed experimental protocols, quantitative performance data, and visual workflows to assist
in selecting the most suitable method for their specific applications.

Comparison of Spectrophotometric Methods for
Cr(VI) Determination

The accurate quantification of hexavalent chromium is crucial in various fields, from
environmental monitoring to industrial quality control. Spectrophotometry offers a rapid,
accessible, and cost-effective approach for this purpose. This guide compares the performance
of the standard 1,5-diphenylcarbazide (DPC) method with direct UV-visible spectrophotometry
and alternative chromogenic reagents.

Quantitative Performance Data

The following table summarizes the key performance characteristics of different
spectrophotometric methods for Cr(VI) determination, providing a basis for objective
comparison.
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Experimental Protocols

Detailed methodologies for the key spectrophotometric methods are provided below.

1,5-Diphenylcarbazide (DPC) Method

This is the most widely used method for the determination of Cr(VI).[2][3] It is based on the
reaction of Cr(VI) with 1,5-diphenylcarbazide in an acidic solution to form a highly colored
magenta complex.[6]

Reagents:

1,5-Diphenylcarbazide (DPC) Solution (0.25% wi/v in acetone): Dissolve 0.25 g of 1,5-
diphenylcarbazide in 100 mL of acetone. Store in a brown bottle and prepare fresh weekly.

e Sulfuric Acid (H2SOa4) Solution (6 N): Slowly add 167 mL of concentrated H2SOa4 to 833 mL of
deionized water.

e Chromium(VI) Standard Stock Solution (1000 mg/L): Dissolve 2.829 g of potassium
dichromate (K2Cr207) in 1 L of deionized water.

o Working Standard Solutions: Prepare a series of standards by appropriate dilution of the
stock solution.

Procedure:

e Pipette 50 mL of the sample or standard solution into a 100 mL volumetric flask.

e Add 2 mL of 6 N H2SOa4 and mix.

e Add 1 mL of the DPC solution, mix, and allow the color to develop for 10 minutes.

 Dilute to the mark with deionized water and mix thoroughly.
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o Measure the absorbance of the solution at 540 nm using a spectrophotometer, with
deionized water as a blank.

o Construct a calibration curve by plotting the absorbance of the standards against their
concentrations.

o Determine the concentration of Cr(VI) in the sample from the calibration curve.

Direct UV-Visible Spectrophotometry

This method involves the direct measurement of the absorbance of the chromate ion in the UV
region of the spectrum. The wavelength of maximum absorbance is pH-dependent.[2][3]

Reagents:

o Sulfuric Acid (H2S04) or Sodium Hydroxide (NaOH) solutions: For pH adjustment.
e Chromium(VI) Standard Solutions: As prepared for the DPC method.

Procedure:

o Adjust the pH of the sample or standard solution to either <4 (for measurement at 350 nm) or
>9 (for measurement at 373 nm) using H2SO4 or NaOH.

o Measure the absorbance of the solution at the appropriate wavelength against a deionized
water blank.

e Construct a calibration curve and determine the sample concentration as described for the
DPC method.

Methodology Visualization

The following diagrams illustrate the chemical reaction and experimental workflow for the DPC
method.
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Chemical Reaction of Cr(VI) with 1,5-Diphenylcarbazide

Cr(VI) 1,5-Diphenylcarbazide Acidic Medium
(CrO472-) (Colorless) (H+)

Reduction [Oxidation

Cr(ll1)-Diphenylcarbazone Complex

(Magenta)

Click to download full resolution via product page

Caption: Reaction of Cr(VI) with DPC.
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Experimental Workflow for DPC Method
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Caption: Workflow for Cr(VI) analysis.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15473665?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15473665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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